Cas no 338393-87-6 (3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone)

• Product Name: 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone
• CAS No: 338393-87-6
• MDL: MFCD01568913
• CID: 4646812
• Update Time: 2025-06-09

3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-6-FLUOROBENZYL)-4-HYDROXY-1-[(3-NITRO-2-PYRIDINYL)AMINO]-2(1H)-PYRIDINONE
• 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone

• MDL： MFCD01568913

Additional information on 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone

Introduction to 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone (CAS No. 338393-87-6)

3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone, also known by its CAS number 338393-87-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridinone core, a chlorofluorobenzyl substituent, and a nitropyridine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The development and study of 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in several pathological processes. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation.

In the context of cancer research, 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone has demonstrated significant antiproliferative effects on various cancer cell lines. This activity is attributed to its ability to disrupt critical signaling pathways that regulate cell growth and survival. Additionally, the compound's ability to induce apoptosis (programmed cell death) in cancer cells further enhances its therapeutic potential.

Beyond cancer, this compound has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions are often characterized by excessive production of pro-inflammatory cytokines and chemokines. Research has indicated that 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone can modulate the expression and activity of these inflammatory mediators, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone have been extensively studied to optimize its therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it a suitable candidate for oral administration in clinical settings. Furthermore, the compound's stability under physiological conditions ensures that it remains active and effective over extended periods.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone. These modifications aim to improve its potency, selectivity, and safety profile. For example, substituting different functional groups on the pyridinone core or the chlorofluorobenzyl moiety can lead to compounds with enhanced biological activities and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 3-(2-Chloro-6-fluorobenzyl)-4-hydroxy-1-(3-nitro-2-pyridinyl)amino-2(1H)-pyridinone (CAS No. 338393-87-6) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and potent pharmacological activities make it a valuable asset in the ongoing efforts to combat diseases such as cancer and inflammatory disorders. Continued research and clinical evaluation will undoubtedly uncover more about its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.